3-(furan-2-ylmethyl)-5-(4-(pyrimidin-2-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-(furan-2-ylmethyl)-5-(4-pyrimidin-2-ylpiperazine-1-carbonyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C18H18N6O4/c25-15(22-6-8-23(9-7-22)17-19-4-2-5-20-17)14-11-21-18(27)24(16(14)26)12-13-3-1-10-28-13/h1-5,10-11H,6-9,12H2,(H,21,27)
• InChI Key: LOBYZBYTFAZUPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)C3=CNC(=O)N(C3=O)CC4=CC=CO4
• Molecular Formula: C18H18N6O4
• Molecular Weight: 382.4 g/mol

Description

3-(furan-2-ylmethyl)-5-(4-(pyrimidin-2-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H18N6O4 and its molecular weight is 382.38. The purity is usually 95%.
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Scientific Research Applications

Bioactive Heterocycles in Medicinal Chemistry

Five-membered heterocycles, such as furan and thiophene, are crucial in drug design, serving as structural units in bioactive molecules. The review highlights the significance of furan and thiophene substituents in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. It discusses the impact of bioisosteric replacement of aryl substituents with heteroaryl ones on the activities of these compounds, aiming for antiviral, antitumor, antimycobacterial, and antiparkinsonian effects. Various modifications to optimize activity and selectivity are briefly reviewed, demonstrating the compound's potential in scientific research applications (Ostrowski, 2022).

Arylpiperazine Derivatives in Clinical Applications

Arylpiperazine derivatives, including pyrimidinylpiperazine, have found clinical applications mainly in treating depression, psychosis, or anxiety. The review delves into the metabolism of these compounds, highlighting their extensive pre-systemic and systemic metabolism, including their transformation into 1-aryl-piperazines. These metabolites are known for their variety of serotonin receptor-related effects, indicating the structural relevance of arylpiperazine derivatives in scientific research, especially for neurological applications (Caccia, 2007).

Arylmethylidenefuranones and Heterocyclic Compounds

The review focuses on the reactions of arylmethylidene derivatives of 3H-furan-2-ones, showing that these compounds can react with various nucleophilic agents to produce a wide range of compounds. This versatility underlines the potential of such structures in creating novel compounds with potential scientific research applications, including pharmacological properties (Kamneva et al., 2018).

Hybrid Catalysts and Pyrano[2,3-d]pyrimidine Derivatives

This review highlights the importance of hybrid catalysts in synthesizing 5H-pyrano[2,3-d]pyrimidine scaffolds, which are key precursors in medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. The use of diverse catalysts for developing lead molecules from pyrano[2,3-d]pyrimidine derivatives showcases the compound's relevance in drug discovery and development (Parmar et al., 2023).

Mechanism of Action

Mode of Action

The compound’s interaction with its targets and any resulting changes are subjects of ongoing research .

Pharmacokinetics

Further pharmacokinetic studies are needed to outline these properties .

Result of Action

More research is needed to describe these effects .

Action Environment